mitraphyllic acid
mitraphyllic acid
Brand Name:
Vulcanchem
CAS No.:
10126-00-8
VCID:
VC0157009
InChI:
InChI=1S/C20H22N2O4/c1-11-13-9-22-7-6-20(15-4-2-3-5-16(15)21-19(20)25)17(22)8-12(13)14(10-26-11)18(23)24/h2-5,10-13,17H,6-9H2,1H3,(H,21,25)(H,23,24)/t11-,12-,13+,17-,20+/m0/s1
SMILES:
CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)O)C5=CC=CC=C5NC4=O
Molecular Formula:
C20H22N2O4
Molecular Weight:
354.4 g/mol
mitraphyllic acid
CAS No.: 10126-00-8
Main Products
VCID: VC0157009
Molecular Formula: C20H22N2O4
Molecular Weight: 354.4 g/mol
| CAS No. | 10126-00-8 |
|---|---|
| Product Name | mitraphyllic acid |
| Molecular Formula | C20H22N2O4 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | (1S,4aS,5aS,6R,10aR)-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylic acid |
| Standard InChI | InChI=1S/C20H22N2O4/c1-11-13-9-22-7-6-20(15-4-2-3-5-16(15)21-19(20)25)17(22)8-12(13)14(10-26-11)18(23)24/h2-5,10-13,17H,6-9H2,1H3,(H,21,25)(H,23,24)/t11-,12-,13+,17-,20+/m0/s1 |
| Standard InChIKey | BLXUPISDXRFTCK-GALDEACFSA-N |
| Isomeric SMILES | C[C@H]1[C@H]2CN3CC[C@]4([C@@H]3C[C@@H]2C(=CO1)C(=O)O)C5=CC=CC=C5NC4=O |
| SMILES | CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)O)C5=CC=CC=C5NC4=O |
| Canonical SMILES | CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)O)C5=CC=CC=C5NC4=O |
| Synonyms | isomitraphyllic acid mitraphyllic acid |
| PubChem Compound | 193449 |
| Last Modified | Nov 11 2021 |
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